3-methyl-7-[(4,6,7-trimethyl-1-benzofuran-3-yl)acetyl]-1-oxa-3,7-diazaspiro[4.4]nonan-2-one

• IUPAC Name: 3-methyl-7-[2-(4,6,7-trimethyl-1-benzofuran-3-yl)acetyl]-1-oxa-3,7-diazaspiro[4.4]nonan-2-one
• InChI: InChI=1S/C20H24N2O4/c1-12-7-13(2)17-15(9-25-18(17)14(12)3)8-16(23)22-6-5-20(11-22)10-21(4)19(24)26-20/h7,9H,5-6,8,10-11H2,1-4H3
• InChI Key: YUVAWQSIPGJUPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=COC2=C1C)CC(=O)N3CCC4(C3)CN(C(=O)O4)C)C
• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol

Description

Benzofuran compounds are a class of compounds that are ubiquitous in nature. They have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. Due to these biological activities and potential applications, benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide.

Synthesis Analysis

Benzofuran compounds can be synthesized using various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. This method is excellent for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The molecular structure of benzofuran compounds is quite diverse. The heterocyclic compound having a benzofuran ring as a core is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

The chemical reactions involving benzofuran derivatives can be quite complex. For example, a benzofuran ring can be constructed by proton quantum tunneling, which has fewer side reactions and high yield.

Mechanism of Action

The mechanism of action of benzofuran compounds can vary depending on their specific structure and the biological system they interact with. Some benzofuran compounds have shown anti-hepatitis C virus activity and are expected to be effective therapeutic drugs for hepatitis C disease.

Future Directions

The future directions for research on benzofuran compounds are promising. Given their diverse biological activities and potential applications, these compounds are likely to continue attracting the attention of researchers in the fields of chemistry and pharmacology.